Cas no 2171973-54-7 (3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171973-54-7
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6289434
• PubChem ID: 165445656
• Update Time: 2025-05-21

3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane
• EN300-1279912
• 2171973-54-7
• 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C15H29NO/c1-5-14(6-2)11-16-15(17-12-14)9-7-8-13(3,4)10-15/h16H,5-12H2,1-4H3
• InChI Key： HMKFYYNMLRBWTG-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CC)CNC21CCCC(C)(C)C2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane

Research Brief on 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2171973-54-7): Recent Advances and Applications

In recent years, the compound 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2171973-54-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

The synthesis of 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane involves a multi-step process, often leveraging catalytic asymmetric methods to achieve high enantiomeric purity. Recent studies have optimized these synthetic routes to improve yield and scalability, which is critical for its potential industrial production. The compound's structural complexity, featuring both oxygen and nitrogen heteroatoms within a spirocyclic scaffold, contributes to its diverse biological activities.

Pharmacological evaluations have revealed that this compound exhibits notable affinity for specific neurotransmitter receptors, particularly those involved in modulating GABAergic and glutamatergic pathways. These properties suggest its potential as a lead compound for developing novel anxiolytics or neuroprotective agents. Additionally, preliminary in vitro studies have demonstrated its efficacy against certain Gram-positive bacterial strains, positioning it as a candidate for further antimicrobial research.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability. These findings are pivotal for understanding its therapeutic window and potential side effects. Computational modeling has also been employed to predict its binding modes with target proteins, providing insights for structure-activity relationship (SAR) optimization.

In conclusion, 3,3-diethyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane represents a versatile scaffold with broad applications in medicinal chemistry. Ongoing research is focused on refining its synthetic pathways, expanding its pharmacological repertoire, and exploring its clinical potential. Future studies should address its long-term safety profile and efficacy in more complex biological systems to fully realize its therapeutic promise.